Cas no 3999-27-7 (ZINC BIS(HEXAMETHYLDISILAZIDE))

ZINC BIS(HEXAMETHYLDISILAZIDE) is a highly reactive organozinc compound, commonly used as a precursor in chemical vapor deposition (CVD) and atomic layer deposition (ALD) processes for thin-film applications. Its key advantages include excellent volatility and thermal stability, making it suitable for high-purity zinc-containing film deposition. The compound also serves as a strong base and nucleophile in organic synthesis, particularly in deprotonation and metalation reactions. Its hexamethyldisilazide ligands enhance solubility in nonpolar solvents, facilitating homogeneous reaction conditions. Due to its moisture sensitivity, handling under inert conditions is essential to maintain reactivity and prevent decomposition.
ZINC BIS(HEXAMETHYLDISILAZIDE) structure
3999-27-7 structure
Product Name:ZINC BIS(HEXAMETHYLDISILAZIDE)
CAS No:3999-27-7
MF:C12H36N2Si4Zn
MW:386.178643226624
CID:2689282
PubChem ID:138096
Update Time:2025-10-21

ZINC BIS(HEXAMETHYLDISILAZIDE) Chemical and Physical Properties

Names and Identifiers

    • ZINC BIS(HEXAMETHYLDISILAZIDE)
    • zinc,bis(trimethylsilyl)azanide
    • Zinc bis[bis(trimethylsilyl)amide], 97%
    • SCHEMBL14740512
    • MFCD01321225
    • 1,1,1,3,3,3-HEXAMETHYLDISILAZANE, ZINC SALT
    • 3999-27-7
    • Disilazone, 1,1,1,3,3,3-hexamethyl-, zinc
    • 14760-26-0
    • zinc bis-(trimethylsilyl) amide
    • Zn (N (Si (C H3)3)2)2
    • Zinc bis[bis(trimethylsilyl)amide]
    • zinc;bis(trimethylsilyl)azanide
    • Zinc, bis(hexamethyldisilylamide)
    • 1,1,1,3,3,3-Hexamethyldisilazane zinc salt
    • Inchi: 1S/2C6H18NSi2.Zn/c2*1-8(2,3)7-9(4,5)6;/h2*1-6H3;/q2*-1;+2
    • InChI Key: ZCCUYQBZUVUONI-UHFFFAOYSA-N
    • SMILES: [Zn+2].[Si](C)(C)(C)[N-][Si](C)(C)C.[Si](C)(C)(C)[N-][Si](C)(C)C

Computed Properties

  • Exact Mass: 384.124697g/mol
  • Monoisotopic Mass: 384.124697g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 184
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 2Ų

Experimental Properties

  • Density: 0.957 g/cm3
  • Melting Point: 12-13 °C

ZINC BIS(HEXAMETHYLDISILAZIDE) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI YUAN YE Biotechnology Co., Ltd.
T22819-1g
ZINCBIS(HEXAMETHYLDISILAZIDE)
3999-27-7 97%
1g
¥8610.00 2023-04-08

Additional information on ZINC BIS(HEXAMETHYLDISILAZIDE)

Comprehensive Guide to ZINC BIS(HEXAMETHYLDISILAZIDE) (CAS No. 3999-27-7): Properties, Applications, and Industry Insights

ZINC BIS(HEXAMETHYLDISILAZIDE) (CAS No. 3999-27-7), often abbreviated as Zn(HMDS)₂, is a highly specialized organometallic compound widely utilized in advanced material synthesis and chemical vapor deposition (CVD) processes. Its unique molecular structure, featuring a zinc center coordinated with two hexamethyldisilazide ligands, makes it a critical precursor for producing high-purity zinc-containing thin films and nanomaterials. This article explores its physicochemical properties, industrial applications, and emerging trends in nanotechnology and sustainable chemistry.

The growing demand for ZINC BIS(HEXAMETHYLDISILAZIDE) is closely tied to its role in semiconductor manufacturing, where it serves as a key atomic layer deposition (ALD) precursor. Researchers and engineers frequently search for "Zn(HMDS)₂ solubility," "thermal stability of zinc amides," or "alternatives to traditional CVD precursors," reflecting industry priorities for efficiency and eco-friendly solutions. Recent studies highlight its potential in next-generation OLED displays and perovskite solar cells, aligning with the global push for renewable energy technologies.

From a chemical perspective, CAS 3999-27-7 exhibits remarkable air sensitivity, requiring strict handling under inert atmospheres. Its decomposition profile (typically above 150°C) makes it ideal for low-temperature deposition processes—a hot topic among material scientists optimizing "energy-efficient thin film production." The compound's volatility and ligand exchange kinetics are frequently discussed in peer-reviewed journals, particularly for applications in flexible electronics and quantum dot synthesis.

Innovative applications of ZINC BIS(HEXAMETHYLDISILAZIDE) extend to catalytic systems, where its Lewis acidic properties enable novel organic transformations. Queries like "Zn(HMDS)₂ catalysis mechanism" or "zinc-mediated coupling reactions" demonstrate academic interest in this niche. Furthermore, the compound's role in synthesizing zinc oxide nanowires—crucial for UV sensors and piezoelectric devices—has gained traction in nanotechnology forums and patent filings.

Quality control parameters for 3999-27-7 emphasize purity levels (>99.9%) and particle size distribution, critical for reproducible ALD performance. Industry reports correlate these specifications with search trends for "high-purity metalorganic precursors" and "nanomaterial synthesis standards." Regulatory-compliant packaging solutions (e.g., stainless-steel cylinders with PTFE seals) also feature prominently in supplier technical datasheets.

Emerging research explores ZINC BIS(HEXAMETHYLDISILAZIDE)'s compatibility with green chemistry principles. Modified derivatives showing improved hydrolytic stability address common queries about "water-resistant metal amides," while life-cycle assessment studies investigate sustainable production methods. This aligns with the broader industry shift toward circular economy models in specialty chemicals.

For analytical chemists, characterization techniques like NMR spectroscopy (particularly 1H and 13C) and X-ray crystallography remain essential for verifying Zn(HMDS)₂ structure. Recent publications highlight advanced mass spectrometry methods to trace impurity profiles—a response to frequent searches for "metalorganic compound analysis protocols." These developments support quality assurance in cutting-edge electronics fabrication.

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